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Compound of Interest

Compound Name: Reactive red 24:1

Cat. No.: B1604529

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use
of C.I. Reactive Red 24:1, a vinyl sulfone-based reactive dye, in a one-phase textile printing
process on cellulosic fibers such as cotton.

Introduction

Reactive Red 24:1 is a reactive dye characterized by the presence of a vinyl sulfone group.
This functional group allows the dye to form a strong, covalent bond with the hydroxyl groups of
cellulosic fibers under alkaline conditions, resulting in prints with high wash fastness and
brilliant shades. The one-phase printing process simplifies the application by combining the
dye, alkali, and other necessary auxiliaries into a single printing paste. This method is widely
used for its efficiency and effectiveness in achieving vibrant and durable prints.

Data Presentation
Physicochemical Properties of Reactive Red 24:1
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Property Value

C.I. Name Reactive Red 24:1

CAS Number 70210-20-7, 12238-00-5
Molecular Formula C26H17CIN7Naz010S3
Molecular Weight 788.07 g/mol
Appearance Powder / Granules
Solubility in Water > 300 g/L

pH 6-9

Fastness Properties of Reactive Red 24:1 on Cotton

The following table summarizes the typical fastness properties of cotton fabric printed with

Reactive Red 24:1, evaluated according to ISO standards.

Fastness Test Standard Rating
Light Fastness ISO 105-B02 4-5
Washing Fastness (Severe) ISO 105-E01 5
Water Fastness (Severe) ISO 105-E01 5
Perspiration Fastness

_ ISO 105-E04 5
(Alkaline)
Perspiration Fastness (Acid) ISO 105-E04 5
Rubbing Fastness (Dry) ISO 105-X12 4-5
Rubbing Fastness (Wet) ISO 105-X12 3
Chlorinated Water (20mg/I

ISO 105-E03 4-5B
active chlorine)
Experimental Protocols
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Materials and Equipment

» Fabric: Scoured and bleached 100% cotton fabric.

» Dye: C.I. Reactive Red 24:1

e Thickener: Sodium alginate (medium viscosity)

o Alkali: Sodium bicarbonate (NaHCO3)

e Hygroscopic Agent: Urea

e Auxiliaries: Resist salt (e.g., sodium m-nitrobenzenesulfonate)

o Equipment: Laboratory scale, magnetic stirrer, pH meter, screen printing setup (or other
suitable printing equipment), laboratory oven/dryer, laboratory steamer or thermofixation unit,
washing beakers, and a spectrophotometer for color yield measurement.

Preparation of Printing Paste (One-Phase Method)

This protocol provides a standard recipe for a 100g printing paste. Adjustments may be
necessary based on desired shade depth and fabric type.

Component Quantity (g) Function

Reactive Red 24:1 3 Colorant

Hygroscopic agent, improves

Urea 10 -
dye solubility
Sodium Alginate (4% stock .
) 50 Thickener
solution)
Sodium Bicarbonate 2 Alkali for fixation
_ Mild oxidizing agent to prevent
Resist Salt 1 )
reduction
Water 34 Solvent
Total 100
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Procedure:

In a beaker, dissolve the required amount of Reactive Red 24:1 and urea in water with

gentle stirring.

e Slowly add the sodium alginate stock solution to the dye solution while stirring continuously
to avoid lump formation.

e Add the resist salt and continue stirring until a homogenous paste is formed.

» Just before printing, add the sodium bicarbonate and stir thoroughly until it is completely

dissolved.

Printing and Fixation Procedure

» Printing: Apply the prepared printing paste to the cotton fabric using a screen printing or
other suitable method.

e Drying: Dry the printed fabric at 80-100°C for 3-5 minutes.
 Fixation:
o Steaming: Treat the dried fabric with saturated steam at 102-105°C for 8-12 minutes.[1]

o Thermofixation (Alternative): Alternatively, fix the print by dry heat at 150°C for 4-5
minutes. Steaming is generally the recommended method for achieving the best color
yield and vibrancy.[1]

Post-Treatment (Washing-off)

Proper washing is crucial to remove unfixed dye and auxiliaries, ensuring good fastness
properties.

o Cold Rinse: Rinse the printed and fixed fabric thoroughly in cold water to remove the
thickener and other chemicals.

o Hot Wash: Wash the fabric in a solution containing a non-ionic detergent (1-2 g/L) at 90-95°C
for 10-15 minutes.
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¢ Hot Rinse: Rinse with hot water.
e Cold Rinse: Perform a final cold rinse.

e Drying: Dry the washed fabric.

Evaluation of Print Quality

o Color Yield (K/S Value): The color strength of the print can be quantitatively assessed by
measuring the spectral reflectance of the printed fabric using a spectrophotometer. The
Kubelka-Munk equation (K/S = (1-R)?/ 2R) is used to calculate the K/S value, where R is the
reflectance at the wavelength of maximum absorption. Higher K/S values indicate a greater
color yield.

o Fastness Properties: Evaluate the light, wash, and rubbing fastness of the printed fabric
according to the ISO standards mentioned in Table 2.2.

Mandatory Visualizations
Experimental Workflow
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Caption: One-phase printing workflow.
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Chemical Reaction Pathway
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Caption: Fixation of vinyl sulfone dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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